Cas no 1826403-46-6 (1-(butylsulfonyl)-N-methylpiperidin-4-amine hydrochloride)

• Product Name: 1-(butylsulfonyl)-N-methylpiperidin-4-amine hydrochloride
• CAS No: 1826403-46-6
• MF: C₁₀H₂₃ClN₂O₂S
• MW: 270.819820642471
• CID: 4628493
• Update Time: 2025-06-13

1-(butylsulfonyl)-N-methylpiperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(butylsulfonyl)-N-methylpiperidin-4-amine hydrochloride

• Inchi： 1S/C10H22N2O2S.ClH/c1-3-4-9-15(13,14)12-7-5-10(11-2)6-8-12;/h10-11H,3-9H2,1-2H3;1H
• InChI Key： SBXLEAXXHAJMPF-UHFFFAOYSA-N
• SMILES： N1(S(CCCC)(=O)=O)CCC(NC)CC1.[H]Cl

Additional information on 1-(butylsulfonyl)-N-methylpiperidin-4-amine hydrochloride

Comprehensive Overview of 1-(Butylsulfonyl)-N-methylpiperidin-4-amine Hydrochloride (CAS No. 1826403-46-6)

1-(Butylsulfonyl)-N-methylpiperidin-4-amine hydrochloride (CAS No. 1826403-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique sulfonyl and piperidine moieties, is often explored for its potential applications in drug discovery and development. The butylsulfonyl group enhances its lipophilicity, while the N-methylpiperidin-4-amine backbone contributes to its bioactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for sulfonamide derivatives like 1-(butylsulfonyl)-N-methylpiperidin-4-amine hydrochloride has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential as a central nervous system (CNS) targeting agent, given the structural similarity to other piperidine-based drugs. The compound's hydrochloride salt form improves solubility, a critical factor for bioavailability in drug formulations. This aligns with current trends in precision medicine and small-molecule drug development, where solubility and stability are paramount.

The synthesis of CAS No. 1826403-46-6 involves multi-step organic reactions, including sulfonylation and amine functionalization. Its molecular weight and chemical purity are rigorously validated using advanced analytical techniques such as HPLC and mass spectrometry. These quality control measures ensure its suitability for high-value applications, including pharmacological screening and structure-activity relationship (SAR) studies. The compound's mechanism of action is often compared to other piperidine sulfonamides, a class known for modulating neurotransmitter receptors.

From an industrial perspective, 1-(butylsulfonyl)-N-methylpiperidin-4-amine hydrochloride is classified as a high-purity reference standard, catering to the needs of contract research organizations (CROs) and academic laboratories. Its applications extend to catalysis research and material science, where its sulfonyl group acts as a ligand or stabilizer. The compound's thermal stability and compatibility with organic solvents make it a preferred choice for experimental protocols requiring harsh reaction conditions.

Environmental and safety considerations for CAS No. 1826403-46-6 adhere to global regulatory standards such as REACH and GMP. While not classified as hazardous, proper handling protocols are recommended to maintain its integrity. The compound's storage conditions typically involve protection from moisture and light, ensuring long-term stability. This aligns with the growing emphasis on green chemistry and sustainable synthesis practices in modern laboratories.

In conclusion, 1-(butylsulfonyl)-N-methylpiperidin-4-amine hydrochloride represents a cutting-edge tool for researchers exploring bioactive small molecules. Its structural features and functional groups offer a promising scaffold for innovation in medicinal chemistry and beyond. As the scientific community continues to investigate its full potential, this compound is poised to play a pivotal role in advancing drug discovery pipelines and chemical biology research.